Cas no 1247804-39-2 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine)
1247804-39-2 structure
Product Name:1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
CAS No:1247804-39-2
MF:C11H20N4
MW:208.303301811218
MDL:MFCD16851394
CID:5605957
PubChem ID:62695676
Update Time:2023-09-02
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-941975
- 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
- 1247804-39-2
-
- MDL： MFCD16851394
- Inchi： 1S/C11H20N4/c1-2-15-10(13-9-14-15)11(12)7-5-3-4-6-8-11/h9H,2-8,12H2,1H3
- InChI Key： HGANENBTYCMZPB-UHFFFAOYSA-N
- SMILES： NC1(C2=NC=NN2CC)CCCCCC1
Computed Properties
- Exact Mass: 208.16879665g/mol
- Monoisotopic Mass: 208.16879665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56.7Ų
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-941975-0.05g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 0.05g |
$888.0 | 2024-05-21 | |
| Enamine | EN300-941975-0.1g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 0.1g |
$930.0 | 2024-05-21 | |
| Enamine | EN300-941975-0.25g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 0.25g |
$972.0 | 2024-05-21 | |
| Enamine | EN300-941975-0.5g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 0.5g |
$1014.0 | 2024-05-21 | |
| Enamine | EN300-941975-1g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 1g |
$1057.0 | 2023-09-01 | ||
| Enamine | EN300-941975-2.5g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 2.5g |
$2071.0 | 2024-05-21 | |
| Enamine | EN300-941975-5g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 5g |
$3065.0 | 2023-09-01 | ||
| Enamine | EN300-941975-10g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 10g |
$4545.0 | 2023-09-01 | ||
| Enamine | EN300-941975-1.0g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 1.0g |
$1057.0 | 2024-05-21 | |
| Enamine | EN300-941975-5.0g |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine |
1247804-39-2 | 95% | 5.0g |
$3065.0 | 2024-05-21 |
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine Related Literature
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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